1. Home
  2. Product
  3. Reference Standards
  4. Biotin-11-dUTP
Biotin-11-dUTP Biotin-11-dUTP
Brand Name: Vulcanchem
CAS No.: 1221498-88-9
VCID: VC0032580
InChI: InChI=1S/C28H48N7O16P3S.4Li/c29-26-17(14-35(28(40)34-26)24-13-19(36)20(49-24)15-48-53(44,45)51-54(46,47)50-52(41,42)43)7-6-12-31-22(37)9-2-1-5-11-30-23(38)10-4-3-8-21-25-18(16-55-21)32-27(39)33-25;;;;/h6-7,14,18-21,24-26,36H,1-5,8-13,15-16,29H2,(H,30,38)(H,31,37)(H,34,40)(H,44,45)(H,46,47)(H2,32,33,39)(H2,41,42,43);;;;/q;4*+1/p-4/b7-6+;;;;/t18-,19?,20?,21-,24?,25-,26?;;;;/m0..../s1
SMILES: [Li+].[Li+].[Li+].[Li+].C1C(C(OC1N2C=C(C(N=C2[O-])N)C=CCN=C(CCCCCN=C(CCCCC3C4C(CS3)NC(=N4)[O-])[O-])[O-])COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula: C28H44Li4N7O16P3S
Molecular Weight: 887.434

Biotin-11-dUTP

CAS No.: 1221498-88-9

Reference Standards

VCID: VC0032580

Molecular Formula: C28H44Li4N7O16P3S

Molecular Weight: 887.434

Biotin-11-dUTP - 1221498-88-9

CAS No. 1221498-88-9
Product Name Biotin-11-dUTP
Molecular Formula C28H44Li4N7O16P3S
Molecular Weight 887.434
IUPAC Name tetralithium;6-[[5-[(3aS,4S,6aR)-2-oxido-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-4-yl]-1-oxidopentylidene]amino]-N-[(E)-3-[4-amino-1-[4-hydroxy-5-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-2-yl]-2-oxido-4H-pyrimidin-5-yl]prop-2-enyl]hexanimidate
Standard InChI InChI=1S/C28H48N7O16P3S.4Li/c29-26-17(14-35(28(40)34-26)24-13-19(36)20(49-24)15-48-53(44,45)51-54(46,47)50-52(41,42)43)7-6-12-31-22(37)9-2-1-5-11-30-23(38)10-4-3-8-21-25-18(16-55-21)32-27(39)33-25;;;;/h6-7,14,18-21,24-26,36H,1-5,8-13,15-16,29H2,(H,30,38)(H,31,37)(H,34,40)(H,44,45)(H,46,47)(H2,32,33,39)(H2,41,42,43);;;;/q;4*+1/p-4/b7-6+;;;;/t18-,19?,20?,21-,24?,25-,26?;;;;/m0..../s1
Standard InChIKey JFPMPMOERLEIOA-JXCQYTPOSA-J
SMILES [Li+].[Li+].[Li+].[Li+].C1C(C(OC1N2C=C(C(N=C2[O-])N)C=CCN=C(CCCCCN=C(CCCCC3C4C(CS3)NC(=N4)[O-])[O-])[O-])COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Synonyms 2’-Deoxy-5-[(1E)-3-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]amino]-1-propen-1-yl]uridine 5’-(Tetrahydrogen triphosphate)
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19